(4-(Bromomethyl)phenyl)methanamine
Overview
Description
“(4-(Bromomethyl)phenyl)methanamine” is a chemical compound with the CAS Number: 769057-30-9 . It has a molecular weight of 200.08 .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H10BrN . The InChI code is 1S/C8H10BrN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5-6,10H2 .Physical And Chemical Properties Analysis
“this compound” has a predicted boiling point of 271.0±20.0 °C and a predicted density of 1.440±0.06 g/cm3 . The compound should be stored at 2-8°C .Scientific Research Applications
Catalysis : The compound has been used in transfer hydrogenation reactions, demonstrating excellent conversions and high turnover frequency values, making it a valuable catalyst in organic synthesis (Şemistan Karabuğa et al., 2015).
Organocatalysis : It has been identified as a potential catalyst poison in certain organocatalytic reactions, such as thiourea-catalyzed glycosylations (A. C. Colgan et al., 2016).
Chemical Synthesis : The compound has been synthesized for structural studies, contributing to advancements in the field of chemical synthesis (Aouine Younas et al., 2014).
Catalytic Applications : Its derivatives have been used in the synthesis of unsymmetrical pincer palladacycles, which show good activity and selectivity in catalytic applications (Gavin W. Roffe et al., 2016).
Pharmaceutical Research : The compound has been utilized in synthesizing chiral methanamines for potential pharmaceutical applications, emphasizing its role in drug development (C. Lood et al., 2015).
Antimicrobial Evaluation : Some derivatives of (4-(Bromomethyl)phenyl)methanamine have been synthesized and evaluated for their antibacterial and antifungal activities, showing promise in the development of new antimicrobial agents (D. Visagaperumal et al., 2010).
Metal Complex Synthesis : The compound has been used in synthesizing metal complexes with potential anticancer activity, highlighting its significance in medicinal chemistry (S. Mbugua et al., 2020).
Mechanism of Action
Target of Action
It is known that when appended to a ligand or pharmacophore through its brominated linker, this building block allows for uv light-induced covalent modification of a biological target .
Mode of Action
It is suggested that the compound can interact with its targets through a uv light-induced covalent modification . This suggests that the compound may form a covalent bond with its target, potentially altering the target’s function.
Biochemical Pathways
The compound’s ability to covalently modify a biological target suggests that it may influence various biochemical pathways depending on the nature of the target .
Result of Action
Given its potential to covalently modify biological targets, it may induce changes at the molecular level that could translate into observable effects at the cellular level .
Action Environment
The action of (4-(Bromomethyl)phenyl)methanamine may be influenced by various environmental factors. For instance, its UV light-induced covalent modification suggests that the presence and intensity of UV light could impact its efficacy . Additionally, factors such as pH and temperature could potentially affect the stability and activity of the compound.
properties
IUPAC Name |
[4-(bromomethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrN/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5-6,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVFJGQJXAWCHIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641014 |
Source
|
| Record name | 1-[4-(Bromomethyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
769057-30-9 |
Source
|
| Record name | 1-[4-(Bromomethyl)phenyl]methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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